Cas no 1215968-35-6 (2-(1,4-diazepan-1-yl)cyclohexan-1-ol)

• Product Name: 2-(1,4-diazepan-1-yl)cyclohexan-1-ol
• CAS No: 1215968-35-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6053022
• PubChem ID: 60884615
• Update Time: 2025-06-15

2-(1,4-diazepan-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diazepan-1-yl)cyclohexan-1-ol
• Cyclohexanol, 2-(hexahydro-1H-1,4-diazepin-1-yl)-
• 1215968-35-6
• F6545-2974
• AKOS010105739

• Inchi： 1S/C11H22N2O/c14-11-5-2-1-4-10(11)13-8-3-6-12-7-9-13/h10-12,14H,1-9H2
• InChI Key： IODFEYPMPBBGFJ-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1N1CCCNCC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±42.0 °C(Predicted)
• pka: 15.14±0.40(Predicted)

Additional information on 2-(1,4-diazepan-1-yl)cyclohexan-1-ol

Research Brief on 2-(1,4-diazepan-1-yl)cyclohexan-1-ol (CAS: 1215968-35-6): Recent Advances and Applications

2-(1,4-diazepan-1-yl)cyclohexan-1-ol (CAS: 1215968-35-6) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that 2-(1,4-diazepan-1-yl)cyclohexan-1-ol serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its diazepane moiety, combined with the cyclohexanol scaffold, offers a versatile platform for the development of novel compounds targeting central nervous system (CNS) disorders, including anxiety, depression, and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems, particularly GABAergic and serotonergic pathways, has been a focal point of recent investigations.

In a study published in the Journal of Medicinal Chemistry (2023), researchers explored the structural-activity relationship (SAR) of 2-(1,4-diazepan-1-yl)cyclohexan-1-ol derivatives. The study demonstrated that modifications to the cyclohexanol ring significantly influenced the compound's binding affinity to GABA_A receptors, suggesting its potential as a lead compound for the development of new anxiolytic agents. Additionally, the compound's pharmacokinetic properties, including its metabolic stability and blood-brain barrier permeability, were evaluated, further supporting its therapeutic potential.

Another notable advancement involves the use of 2-(1,4-diazepan-1-yl)cyclohexan-1-ol in the synthesis of dual-acting serotonin reuptake inhibitors and 5-HT_1A receptor agonists. A 2022 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited promising antidepressant-like effects in preclinical models, with reduced side effects compared to traditional selective serotonin reuptake inhibitors (SSRIs). These findings underscore the compound's versatility in addressing unmet medical needs in psychiatric therapeutics.

Beyond CNS applications, recent research has also explored the compound's role in cancer therapy. A 2023 publication in Bioorganic & Medicinal Chemistry Letters highlighted the antitumor activity of 2-(1,4-diazepan-1-yl)cyclohexan-1-ol derivatives against glioblastoma cell lines. The study revealed that these compounds induced apoptosis via the mitochondrial pathway, offering a potential avenue for the development of novel anticancer agents.

In conclusion, 2-(1,4-diazepan-1-yl)cyclohexan-1-ol (CAS: 1215968-35-6) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from CNS disorders to oncology. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in drug discovery. This brief underscores the importance of this compound in contemporary chemical biology and highlights the need for interdisciplinary collaboration to fully realize its therapeutic potential.